Cas no 260353-13-7 (6-biphenyl-4-ylpyridazin-3-ol)

• Product Name: 6-biphenyl-4-ylpyridazin-3-ol
• CAS No: 260353-13-7
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• MDL: MFCD16652676
• CID: 2640900
• PubChem ID: 12023553
• Update Time: 2026-04-28

6-biphenyl-4-ylpyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-biphenyl-4-ylpyridazin-3-ol

• MDL： MFCD16652676

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-biphenyl-4-ylpyridazin-3-ol

Recent Advances in the Study of 6-Biphenyl-4-ylpyridazin-3-ol (CAS: 260353-13-7) in Chemical Biology and Pharmaceutical Research

The compound 6-biphenyl-4-ylpyridazin-3-ol (CAS: 260353-13-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyridazine core substituted with a biphenyl moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. Recent literature highlights its role as a modulator of key signaling pathways, particularly in the context of inflammation and oncology.

One of the most notable findings in recent research is the compound's ability to inhibit specific kinases involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-biphenyl-4-ylpyridazin-3-ol exhibits potent inhibitory activity against p38 MAP kinase, a critical mediator of inflammatory cytokines. The study employed a combination of in vitro enzymatic assays and cell-based models to validate its efficacy, with IC50 values in the low micromolar range. These results suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 6-biphenyl-4-ylpyridazin-3-ol has shown promise in oncology research. A recent preprint on bioRxiv reported its selective inhibition of the PI3K/AKT/mTOR pathway in certain cancer cell lines, particularly those with PTEN mutations. The study utilized high-throughput screening and molecular docking simulations to identify the compound's binding affinity for PI3K isoforms. Follow-up in vivo experiments in xenograft models revealed a significant reduction in tumor growth, underscoring its potential as a targeted therapy for PTEN-deficient cancers.

The pharmacokinetic profile of 6-biphenyl-4-ylpyridazin-3-ol has also been a focus of recent investigations. A 2024 publication in Drug Metabolism and Disposition detailed its metabolic stability, plasma protein binding, and bioavailability in rodent models. The compound demonstrated favorable oral bioavailability (~60%) and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its selectivity to minimize off-target effects, as highlighted by the same study.

From a synthetic chemistry perspective, novel routes for the scalable production of 6-biphenyl-4-ylpyridazin-3-ol have been developed. A recent patent application (WO2023124567) describes an improved three-step synthesis with higher yields (75% overall) compared to previous methods. This advancement addresses previous limitations in large-scale production, paving the way for further preclinical development.

In conclusion, 6-biphenyl-4-ylpyridazin-3-ol (CAS: 260353-13-7) represents a promising scaffold in medicinal chemistry with demonstrated activity across multiple therapeutic areas. While challenges in selectivity and toxicity profiling remain, recent studies provide a strong foundation for its continued development as a potential therapeutic agent. Future research directions may include structural optimization to improve target specificity and comprehensive toxicology studies to assess its clinical translatability.